Cas no 80562-88-5 (Diethyl 2-(pyridin-4-yl)malonate)

• Product Name: Diethyl 2-(pyridin-4-yl)malonate
• CAS No: 80562-88-5
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD06204609
• CID: 2196234
• PubChem ID: 12661050
• Update Time: 2025-06-08

Diethyl 2-(pyridin-4-yl)malonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(pyridin-4-yl)malonate
• 1,3-diethyl 2-(pyridin-4-yl)propanedioate
• diethyl 2-pyridin-4-ylpropanedioate
• AKOS012990628
• 80562-88-5
• SCHEMBL6154370
• HWYBMGUNWYDSPJ-UHFFFAOYSA-N
• diethyl 2-(4-pyridinyl)malonate

• MDL： MFCD06204609
• Inchi： 1S/C12H15NO4/c1-3-16-11(14)10(12(15)17-4-2)9-5-7-13-8-6-9/h5-8,10H,3-4H2,1-2H3
• InChI Key： HWYBMGUNWYDSPJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 237.10010796Da
• Monoisotopic Mass: 237.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.5Ų

Additional information on Diethyl 2-(pyridin-4-yl)malonate

Diethyl 2-(pyridin-4-yl)malonate (CAS No. 80562-88-5): A Comprehensive Overview

Diethyl 2-(pyridin-4-yl)malonate (CAS No. 80562-88-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of Diethyl 2-(pyridin-4-yl)malonate consists of a pyridine ring attached to a malonate ester moiety. The presence of the pyridine ring imparts aromatic stability and electronic properties, while the malonate ester provides functional groups that can be readily manipulated in various synthetic transformations. This combination makes Diethyl 2-(pyridin-4-yl)malonate an attractive candidate for a wide range of chemical and biological studies.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of compounds containing pyridine and malonate moieties. Research has shown that such compounds can exhibit anti-inflammatory, anti-cancer, and neuroprotective properties, among others. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of pyridine-containing malonates as inhibitors of specific enzymes involved in inflammatory pathways.

The synthesis of Diethyl 2-(pyridin-4-yl)malonate can be achieved through various methods, including nucleophilic substitution reactions and condensation reactions. One common approach involves the reaction of diethyl malonate with 4-chloropyridine hydrochloride in the presence of a base such as potassium carbonate. This method yields high purity and yield, making it suitable for large-scale production.

Beyond its use as an intermediate in synthetic chemistry, Diethyl 2-(pyridin-4-yl)malonate has also shown promise in drug discovery and development. Its ability to modulate specific biological targets has led to its evaluation in preclinical studies for various diseases. For example, researchers at the University of California have investigated the use of pyridine-containing malonates as potential treatments for neurodegenerative disorders such as Alzheimer's disease.

The physicochemical properties of Diethyl 2-(pyridin-4-yl)malonate, including its solubility, stability, and reactivity, are crucial for its application in both research and industrial settings. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Its solubility in common organic solvents makes it easy to incorporate into various reaction mixtures.

In terms of safety and handling, while Diethyl 2-(pyridin-4-yl)malonate is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and any spills or exposures should be addressed promptly according to established guidelines.

The market demand for Diethyl 2-(pyridin-4-yl)malonate is driven by its growing applications in pharmaceutical research and development. As more studies uncover its potential therapeutic benefits, the compound is expected to gain increased attention from both academic researchers and industry professionals. This trend is further supported by ongoing advancements in synthetic methods that improve yield and purity.

In conclusion, Diethyl 2-(pyridin-4-yl)malonate (CAS No. 80562-88-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and versatile properties make it an invaluable tool for scientists working on novel drug discovery and development projects. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the field.